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Compound of Interest

Compound Name: N-Benzylglycine ethyl ester

Cat. No.: B167273

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This document provides immediate and essential safety and logistical
information for the use of N-Benzylglycine ethyl ester (CAS No. 6436-90-4), including
detailed operational and disposal plans.

Chemical Identifier and Properties:
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Property

Value

Chemical Name

N-Benzylglycine ethyl ester

Ethyl (benzylamino)acetate, Ethyl N-

Synonyms )
(phenylmethyl)glycinate

CAS Number 6436-90-4

Molecular Formula C11H15NO2

Molecular Weight 193.24 g/mol [1]

Appearance Colorless to yellow liquid[1][2]
Boiling Point 277°C at 760 mmHg[2]

Flash Point 113 °C (235.4 °F) - closed cup
Density 1.031 g/cm3[2]

Refractive Index

n20/D 1.506 (lit.)[2]

Storage Temperature

2-8°C

Hazard Identification and Personal Protective

Equipment (PPE)

N-Benzylglycine ethyl ester is a hazardous substance that can cause severe skin burns and

eye damage.[1][3][4] It is crucial to use appropriate personal protective equipment (PPE) to

minimize exposure and ensure personal safety.

Required Personal Protective Equipment:
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a
face shield.[5][6]

Protects against splashes and
unforeseen reactions.
Standard safety glasses are

insufficient.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber).[5]

Prevents skin contact and
absorption. Gloves should be
inspected before use and

changed frequently.

Body Protection

Along-sleeved laboratory coat.

[5]

Provides a primary barrier

against accidental spills.

Respiratory Protection

A NIOSH-approved respirator
with an appropriate cartridge
for organic vapors should be
available for spills or non-

routine operations.[5]

Primary handling should be
within a chemical fume hood to

minimize inhalation exposure.

Footwear

Closed-toe shoes.[5]

Protects feet from spills.

Experimental Protocol: Safe Handling and Disposal

Workflow

Adherence to a strict operational workflow is critical when handling N-Benzylglycine ethyl

ester. The following step-by-step guidance ensures a safe experimental process from

preparation to disposal.
1. Preparation and Precautionary Measures:

o Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS
for N-Benzylglycine ethyl ester.

e Fume Hood: All handling of this compound must occur within a certified chemical fume hood.

[5]
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Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible.[7]

Donning PPE: Put on all required PPE as outlined in the table above before entering the
designated handling area.[5]

. Handling and Experimental Procedure:

Weighing and Transfer: Perform all weighing and transfers of the compound within the
chemical fume hood. Use appropriate tools to handle the liquid and avoid splashes.

Container Management: Keep all containers with N-Benzylglycine ethyl ester sealed when
not in use.

Monitoring: Continuously monitor the experiment for any signs of unexpected reactions.
. Spill Management:

Small Spills: For small spills, absorb the material with an inert absorbent material (e.g., sand,
silica gel).[6] Place the absorbed material into a suitable, closed container for disposal.

Large Spills: In the event of a large spill, evacuate the area and follow your institution's
emergency procedures.

. Decontamination and Waste Disposal:

Decontamination: Thoroughly decontaminate all surfaces and equipment that have come into
contact with the chemical. Wash hands thoroughly after handling.[3][8]

Waste Collection:

o Liquid Waste: Collect all liquid waste from the experiment in a separate, clearly labeled
hazardous waste container.[5]

o Solid Waste: Collect all contaminated solid waste, including gloves and wipes, in a clearly
labeled, sealed hazardous waste container.[5]
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» Disposal: Dispose of all waste in accordance with local, state, and federal regulations.[3][4]
Do not empty into drains.[9]

First Aid Measures:

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Get
emergency medical help immediately.[3][8]

 In Case of Skin Contact: Wash off with soap and plenty of water. Remove contaminated
clothing. Immediate medical attention is required.[3][6]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Get medical help immediately.[3][8]

« |If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician immediately.[3][6]

Below is a diagram illustrating the safe handling workflow for N-Benzylglycine ethyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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